1-(2,2-dimethylpropanoyl)-N-[2-(4-morpholinyl)ethyl]-4-piperidinecarboxamide

• IUPAC Name: 1-(2,2-dimethylpropanoyl)-N-(2-morpholin-4-ylethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C17H31N3O3/c1-17(2,3)16(22)20-7-4-14(5-8-20)15(21)18-6-9-19-10-12-23-13-11-19/h14H,4-13H2,1-3H3,(H,18,21)
• InChI Key: UPTDETARONDKGW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCC(CC1)C(=O)NCCN2CCOCC2
• Molecular Formula: C17H31N3O3
• Molecular Weight: 325.4 g/mol

Description

Synthesis Analysis

The synthesis of similar piperidine derivatives involves complex organic synthesis techniques. For instance, a series of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives were synthesized and evaluated for their anti-acetylcholinesterase activity, highlighting the role of substituents in enhancing activity (Sugimoto et al., 1990). Another study on N-[2-(dimethylamino)ethyl]-4-aryl-1-piperazinecarboxamides showed various derivatives synthesized for antiallergy activity, emphasizing the importance of the nitrogen-containing side chains in determining the molecule's pharmacological profile (Walsh et al., 1990).

Molecular Structure Analysis

The molecular structure of piperidine derivatives, including those with morpholine moieties, plays a crucial role in their biological activity. For example, the three-dimensional structure of enaminones containing the morpholine moiety was confirmed by single crystal X-ray crystallography, providing insights into the compound's conformation and potential interaction sites with biological targets (Bhat et al., 2018).

Chemical Reactions and Properties

Piperidine derivatives undergo various chemical reactions, contributing to their diverse chemical properties. Cycloaddition reactions, for instance, have been explored for synthesizing novel compounds, highlighting the versatility of piperidine-based structures in facilitating complex chemical transformations (Boyd et al., 1976).